Cas no 188670-22-6 (2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)-)
188670-22-6 structure
Product Name:2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)-
CAS No:188670-22-6
MF:C7H8O4
MW:156.136022567749
CID:1380053
PubChem ID:10920749
Update Time:2025-04-20
2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)-
- [(2S)-5-oxo-2H-pyran-2-yl] acetate
- DTXSID90448311
- 188670-22-6
-
- Inchi: 1S/C7H8O4/c1-5(8)11-7-3-2-6(9)4-10-7/h2-3,7H,4H2,1H3/t7-/m0/s1
- InChI Key: JJVMFCRCFSJODB-ZETCQYMHSA-N
- SMILES: O1CC(C=C[C@@H]1OC(C)=O)=O
Computed Properties
- Exact Mass: 156.04224
- Monoisotopic Mass: 156.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
2H-Pyran-3(6H)-one, 6-(acetyloxy)-, (6S)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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